Cas no 1263180-94-4 (Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate(WX120260))

• Product Name: Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate(WX120260)
• CAS No: 1263180-94-4
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 4565949
• PubChem ID: 54764477
• Update Time: 2025-07-02

Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate(WX120260) Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate(WX120260)
• Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate
• E88411
• 5-Boc-3-(trifluoromethyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• PS-19104
• SY323451
• 1263180-94-4
• NBTNJBKHRMJPQR-UHFFFAOYSA-N
• 3-Trifluoromethyl-2-oxa-5-aza-bicyclo[2.2.1]heptane-5-carboxylic acid tert-butyl ester
• MFCD18792908

• MDL： MFCD18792908
• Inchi： 1S/C11H16F3NO3/c1-10(2,3)18-9(16)15-5-6-4-7(15)8(17-6)11(12,13)14/h6-8H,4-5H2,1-3H3
• InChI Key： NBTNJBKHRMJPQR-UHFFFAOYSA-N
• SMILES： C12CC(N(C(OC(C)(C)C)=O)C1)C(C(F)(F)F)O2

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate(WX120260)

Comprehensive Overview of Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate (CAS No. 1263180-94-4, Code: WX120260)

Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate (CAS 1263180-94-4), also known by its product code WX120260, is a highly specialized bicyclic compound featuring a unique combination of trifluoromethyl, oxa, and azabicyclo moieties. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential applications in drug discovery. The presence of the tert-butyl group enhances its stability, while the carboxylate functionality offers versatility in synthetic modifications.

In recent years, the demand for fluorinated compounds like WX120260 has surged, driven by their ability to improve metabolic stability and bioavailability in drug candidates. Researchers frequently search for "trifluoromethyl in drug design" or "bicyclic scaffolds for medicinal chemistry," reflecting the growing interest in this compound class. The 2-oxa-5-azabicyclo[2.2.1]heptane core is particularly notable for its rigid conformation, which can mimic bioactive natural products and optimize target binding.

From a synthetic perspective, Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate serves as a valuable intermediate for constructing heterocyclic libraries. Its CAS 1263180-94-4 identifier is often referenced in patents and publications exploring "novel bicyclic lactams" or "fluorine-containing building blocks." The compound’s compatibility with cross-coupling reactions and chiral resolution techniques further broadens its utility in asymmetric synthesis.

Environmental and regulatory trends also influence the discourse around WX120260. With increasing focus on green chemistry, researchers seek "sustainable synthesis of fluorinated intermediates" or "biodegradable heterocycles." While 1263180-94-4 is not classified as hazardous, its trifluoromethyl group aligns with industry efforts to develop safer, more efficient fluorination methods. This positions the compound as a candidate for studies on "eco-friendly organofluorine chemistry."

In analytical applications, Tert-Butyl 3-(Trifluoromethyl)-2-Oxa-5-Azabicyclo[2.2.1]Heptane-5-Carboxylate is characterized by techniques such as NMR, HPLC, and mass spectrometry. Its distinct spectral signatures (e.g., 19F NMR for the trifluoromethyl group) make it a useful reference standard. Queries like "analytical methods for bicyclic carboxylates" or "CAS 1263180-94-4 purity testing" highlight its role in quality control workflows.

Looking ahead, WX120260 exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its relevance to "fragment-based drug discovery" and "privileged scaffolds" ensures continued exploration across academia and industry. As synthetic methodologies evolve, this compound is poised to remain a key player in advancing molecular diversity and therapeutic development.